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Compound of Interest |

Compound Name: 1-Methyloctyl acetate
CAS No.: 14936-66-4
Cat. No.: B1346926
Get Quote
. J

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
1-methyloctyl acetate, a secondary acetate ester. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical analysis who utilize
spectroscopic techniques for molecular characterization. We will delve into the theoretical
underpinnings and practical interpretation of Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as they
apply to this specific molecule.

While direct experimental spectra for 1-methyloctyl acetate are not readily available in public
databases, this guide will present a detailed, predicted analysis based on the known
spectroscopic data of the closely related homolog, 1-methylbutyl acetate, and established
principles of spectroscopic interpretation for acetate esters. This approach provides a robust
and scientifically grounded framework for the identification and characterization of 1-
methyloctyl acetate.

Molecular Structure and Spectroscopic Overview
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1-Methyloctyl acetate, also known as octan-2-yl acetate, possesses the chemical formula
C10H200:2. Its structure features a central carbonyl group characteristic of an ester, with a
methyl group on one side and a secondary octyl group on the other. This structure dictates the
specific spectroscopic signatures we will explore.

Caption: Molecular structure of 1-Methyloctyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For 1-methyloctyl acetate, we will examine both *H and 3C NMR spectra.

'H NMR Spectroscopy

Theoretical Principles: The *H NMR spectrum provides information on the different chemical
environments of protons in a molecule. The chemical shift (8) indicates the electronic
environment of a proton, the integration gives the relative number of protons, and the splitting
pattern (multiplicity) reveals the number of neighboring protons.

Experimental Protocol:

o Sample Preparation: A dilute solution of 1-methyloctyl acetate is prepared in a deuterated
solvent, typically chloroform-d (CDCIs), which is NMR-inactive. A small amount of
tetramethylsilane (TMS) is added as an internal standard (& = O ppm).

o Data Acquisition: The sample is placed in a high-field NMR spectrometer (e.g., 400 MHz).

o Data Processing: The resulting free induction decay (FID) is Fourier-transformed to generate
the frequency-domain spectrum.

Predicted *H NMR Spectrum of 1-Methyloctyl Acetate:

The predicted *H NMR spectrum is based on the known spectrum of 1-methylbutyl acetate and
established chemical shift correlations.
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Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

~4.88 Sextet 1H H-2

~2.04 Singlet 3H H-1'

~1.51 Multiplet 2H H-3

~1.26 Multiplet 8H H-4, H-5, H-6, H-7
~1.20 Doublet 3H H-1

~0.88 Triplet 3H H-8

Interpretation:

e H-2 (methine proton): This proton is attached to the carbon bearing the acetate group and is
expected to be the most deshielded of the alkyl protons, appearing as a sextet due to
coupling with the neighboring methyl (H-1) and methylene (H-3) protons.

o H-1' (acetate methyl protons): These three protons are in a distinct chemical environment,
adjacent to the carbonyl group, resulting in a singlet with a characteristic chemical shift
around 2.0 ppm.[1][2]

e H-3 to H-7 (methylene protons): The protons on the long alkyl chain will appear as a complex
multiplet, largely overlapping in the region of 1.2-1.6 ppm.

e H-1 (methyl protons): These protons are on the carbon adjacent to the chiral center and will
appear as a doublet due to coupling with the H-2 proton.

o H-8 (terminal methyl protons): The terminal methyl group of the octyl chain will appear as a
triplet due to coupling with the adjacent methylene group (H-7).

3C NMR Spectroscopy

Theoretical Principles: The 13C NMR spectrum provides information about the different carbon
environments in a molecule. The chemical shift of each carbon is influenced by its hybridization
and the electronegativity of attached atoms.
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Predicted 3C NMR Spectrum of 1-Methyloctyl Acetate:

Chemical Shift (6, ppm) Assignment

~170.5 C-2' (Carbonyl)

~72.0 C-2

~36.0 C-3

~31.8 C-6

~29.2 C-5

~25.5 C-4

~22.6 C-7

~21.2 C-1' (Acetate Methyl)

~20.0 C-1

~14.0 C-8
Interpretation:

C-2' (Carbonyl Carbon): The carbonyl carbon is the most deshielded carbon and appears at
a characteristic downfield shift.[3]

e C-2 (Methine Carbon): The carbon atom bonded to the oxygen of the ester is also
significantly deshielded.

o Alkyl Chain Carbons (C-1, C-3 to C-8): The carbons of the octyl chain will have chemical
shifts in the typical aliphatic region. The terminal methyl carbon (C-8) will be the most
shielded.

e C-1' (Acetate Methyl Carbon): The methyl carbon of the acetate group appears at a distinct
chemical shift.

Infrared (IR) Spectroscopy
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Theoretical Principles: IR spectroscopy measures the vibrations of bonds within a molecule.
Specific functional groups absorb infrared radiation at characteristic frequencies, making it a
valuable tool for functional group identification. For esters, the most prominent features are the
C=0 and C-O stretching vibrations.

Experimental Protocol:

o Sample Preparation: A thin film of the neat liquid sample is placed between two salt plates
(e.g., NaCl or KBr).

o Data Acquisition: The sample is placed in an FTIR spectrometer, and an interferogram is
collected.

o Data Processing: The interferogram is Fourier-transformed to produce the IR spectrum.

Predicted IR Spectrum of 1-Methyloctyl Acetate:

Wavenumber (cm~—?) Intensity Assignment

~2960-2850 Strong C-H (alkane) stretching

~1735 Strong, Sharp C=0 (ester) stretching

~1240 Strong C-O (ester) stretching

~1020 Medium C-O (ester) stretching
Interpretation:

The IR spectrum of an aliphatic ester is typically characterized by a "Rule of Three," referring to
three strong absorption bands.[4]

e C-H Stretching: The peaks in the 2850-2960 cm~1 region are characteristic of C-H stretching
vibrations in the alkyl portions of the molecule.

e C=0 Stretching: A very strong and sharp absorption band around 1735 cm~1 is the most
characteristic feature of the ester functional group and is due to the carbonyl stretch.[4]
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e C-O Stretching: Two distinct C-O stretching bands are expected. The stretching of the C-O
bond between the carbonyl carbon and the oxygen will appear as a strong band around
1240 cm~1. The stretching of the O-C bond of the alkyl group will appear as a medium
intensity band around 1020 cm~2.

Mass Spectrometry (MS)

Theoretical Principles: Mass spectrometry provides information about the mass-to-charge ratio
(m/z) of a molecule and its fragments. Electron lonization (EI) is a common technique where
the molecule is bombarded with high-energy electrons, causing ionization and fragmentation.
The fragmentation pattern is often characteristic of the molecule's structure.

Experimental Protocol:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
where it is vaporized.

lonization: The gaseous molecules are ionized, typically by electron impact.

Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by
a mass analyzer.

Detection: The abundance of each ion is measured, and a mass spectrum is generated.
Predicted Mass Spectrum of 1-Methyloctyl Acetate:
The molecular ion (M*) for 1-methyloctyl acetate (C10H2002) has a calculated m/z of 172.15.

Major Predicted Fragments:

miz Proposed Fragment

112 [M - CH3COOH]*+

87 [CH3COOCH(CHS3)]*

70 [CsHa10]* (from McLafferty rearrangement)
43 [CH3CO]J* (base peak)
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Interpretation of Fragmentation:

Fragmentation Pathways
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Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 1-methyloctyl acetate in EI-MS.

e Loss of Acetic Acid (m/z 112): A common fragmentation pathway for esters is the loss of the

carboxylic acid moiety as a neutral molecule, leaving the alkene radical cation.

» Alpha-Cleavage (m/z 87): Cleavage of the C-C bond adjacent to the oxygen can result in the

formation of a stable oxonium ion.

o McLafferty Rearrangement (m/z 70): Esters with a sufficiently long alkyl chain containing a y-

hydrogen can undergo a characteristic McLafferty rearrangement, resulting in the elimination

of an alkene and the formation of a radical cation.

e Acylium lon (m/z 43): The most common fragmentation for acetate esters is the cleavage of

the C-O bond to form the highly stable acetyl cation ([CH3sCQ]*), which is typically the base

peak in the spectrum.[5][6]

Conclusion

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body-img#a-technical-guide-to-the-spectroscopic-data-of-1-methyloctyl-acetate
https://www.benchchem.com/product/b1346926/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-data-of-1-methyloctyl-acetate
https://www.chemicalbook.com/SpectrumEN_626-38-0_1HNMR.htm
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP001518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This technical guide provides a detailed prediction and interpretation of the *H NMR, 13C NMR,

IR, and MS spectra of 1-methyloctyl acetate. By leveraging the known spectral data of the

homologous 1-methylbutyl acetate and fundamental spectroscopic principles, we have

constructed a comprehensive analytical profile for this compound. These predicted data and

interpretations serve as a valuable reference for scientists and researchers in the positive

identification and structural elucidation of 1-methyloctyl acetate and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

